Cas no 173584-44-6 (Indoxacarb)

• Product Name: Indoxacarb
• CAS No: 173584-44-6
• MF: C₂₂H₁₇ClF₃N₃O₇
• MW: 527.834495306015
• MDL: MFCD03792834
• CID: 156776
• Update Time: 2026-05-14

Indoxacarb Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-e][1,3,4]oxadiazine-4a(3H)-carboxylicacid,7-chloro-2,5-dihydro-2-[[(methoxycarbonyl)[4-(trifluoromethoxy)phenyl]amino]carbonyl]-,methyl ester, (4aS)-
• Indeno[1,2-e][1,3,4]oxadiazine-4a(3H)-carboxylicacid,7-chloro-2,5-dihydro-2-[[(methoxycarbonyl...
• INDOXACARB
• S-Indoxacarb
• S-Indoxacarb Solution
• S-Indoxacarbneat
• Chebi:38630
• INDOXACARB-MP
• indoxacarb (bsi, pa iso, ansi)
• METHYL 7-CHLORO-2,5-DIHYDRO-2-[N-(METHOXYCARBONYL)-4-(TRIFLUOROMETHOXY)ANILINOCARBONYL]INDENO[1,2-E][1,3,4]OXADIAZINE-4A(3H)CARBOXYLATE
• Methyl (4as)-7-chloro-2-{(methoxycarbonyl)[4-(trifluoromethoxy)phenyl]carbamoyl}-2,5-dihydroindeno[1,2-E][1,3,4]oxadiazine-4A(3H)-carboxylate
• methyl(S)-7-chloro-2,3,4a,5-tetrahydro-2-[methoxycarbonyl(4-trifluoromethoxyphenyl)carbamoyl]indeno[1,2-e][1,3,4]oxadiazine-4a-carboxylate:indoxacarb
• Indeno1,2-e1,3,4oxadiazine-4a(3H)-carboxylic acid, 7-chloro-2,5-dihydro-2-(methoxycarbonyl)4-(trifluoromethoxy)phenylaminocarbonyl-, methyl ester, (4aS)-
• Indoxacarb

• MDL： MFCD03792834
• Inchi： InChI=1S/C22H17ClF3N3O7/c1-33-18(30)21-10-12-9-13(23)3-8-16(12)17(21)27-28(11-35-21)19(31)29(20(32)34-2)14-4-6-15(7-5-14)36-22(24,25)26/h3-9H,10-11H2,1-2H3/t21-/m0/s1
• InChI Key： VBCVPMMZEGZULK-NRFANRHFSA-N
• SMILES： COC(=O)[C@@]12CC3=CC(=CC=C3C2=NN(CO1)C(=O)N(C4=CC=C(C=C4)OC(F)(F)F)C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 9

Additional information on Indoxacarb

Indoxacarb: A Comprehensive Overview

Indoxacarb, also known by its CAS number 173584-44-6, is a widely recognized compound in the field of chemistry and materials science. This compound has garnered significant attention due to its unique properties and versatile applications across various industries. In this article, we will delve into the latest research findings and explore the multifaceted nature of Indoxacarb, providing a detailed and insightful analysis.

The chemical structure of Indoxacarb is characterized by its complex molecular arrangement, which contributes to its exceptional performance in different environments. Recent studies have highlighted its ability to function effectively under varying conditions, making it a valuable asset in numerous industrial processes. The compound's stability and reactivity have been extensively studied, with researchers emphasizing its potential for innovative applications in fields such as pharmaceuticals, agriculture, and advanced materials.

One of the most notable aspects of Indoxacarb is its role in modern agricultural practices. As a key component in pest control solutions, it has demonstrated remarkable efficiency in managing various crop pests without adverse effects on the environment. According to recent research, Indoxacarb-based pesticides have shown higher efficacy compared to traditional methods, leading to increased crop yields and reduced reliance on harmful chemicals.

In the pharmaceutical industry, Indoxacarb has emerged as a promising candidate for drug development. Its unique chemical properties enable it to interact with biological systems in ways that are both predictable and beneficial. Scientists have been exploring its potential as a therapeutic agent, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders. Early-stage clinical trials have yielded encouraging results, suggesting that Indoxacarb-derived drugs could offer new hope for patients worldwide.

The environmental impact of Indoxacarb has also been a focal point of recent research efforts. Studies indicate that when used responsibly, this compound poses minimal risk to ecosystems and wildlife. Its biodegradability and low toxicity levels make it an eco-friendly alternative to conventional chemicals. As sustainability becomes a priority across industries, the adoption of Indoxacarb-based solutions is expected to grow significantly.

Beyond its practical applications, the synthesis and characterization of Indoxacarb continue to be areas of active research. Chemists are exploring novel synthesis pathways that enhance the compound's stability while reducing production costs. These advancements are paving the way for large-scale industrial adoption, ensuring that Indoxacarb strong remains at the forefront of chemical innovation.

In conclusion, Indoxacarb (CAS No: 173584-44-6) strong is a compound with immense potential across multiple domains. From agriculture to pharmaceuticals, its versatility and effectiveness make it an invaluable tool for scientists and industry professionals alike. As research into this compound progresses, we can expect even more groundbreaking applications that further solidify its importance in modern science.